Cas no 387-88-2 (2,2,2-trifluoro-1-(2-methylphenyl)ethanamine)

• Product Name: 2,2,2-trifluoro-1-(2-methylphenyl)ethanamine
• CAS No: 387-88-2
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• MDL: MFCD07374622
• CID: 4713750
• PubChem ID: 46785668
• Update Time: 2025-06-08

2,2,2-trifluoro-1-(2-methylphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRIFLUORO-1-(O-TOLYL)ETHANAMINE
• 2,2,2-TRIFLUORO-1-O-TOLYL-ETHYLAMINE
• AB39964
• 2,2,2-trifluoro-1-(2-methylphenyl)ethan-1-amine
• (R)-2,2,2-TRIFLUORO-1-(O-TOLYL)ETHAN-1-AMINE
• (S)-2,2,2-TRIFLUORO-1-(O-TOLYL)ETHAN-1-AMINE
• 2,2,2-trifluoro-1-(2-methylphenyl)ethanamine

• MDL： MFCD07374622
• Inchi： 1S/C9H10F3N/c1-6-4-2-3-5-7(6)8(13)9(10,11)12/h2-5,8H,13H2,1H3
• InChI Key： HBPCGCQLMHJYHR-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2,2,2-trifluoro-1-(2-methylphenyl)ethanamine

Introduction to 2,2,2-trifluoro-1-(2-methylphenyl)ethanamine (CAS No. 387-88-2)

2,2,2-trifluoro-1-(2-methylphenyl)ethanamine, identified by its CAS number 387-88-2, is a fluorinated amine derivative with significant applications in pharmaceutical and chemical research. This compound belongs to the class of aromatic amines featuring a trifluoromethyl group, which enhances its reactivity and stability under various chemical conditions. The presence of the trifluoro- moiety and the methylphenyl substituent makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development.

The structure of 2,2,2-trifluoro-1-(2-methylphenyl)ethanamine consists of an amine functional group attached to a carbon chain that is substituted with a trifluoromethyl group and a phenyl ring with a methyl substituent at the ortho position. This arrangement imparts unique electronic and steric properties, making it useful in various synthetic pathways. The compound's solubility in organic solvents and its stability under standard conditions further enhance its utility in laboratory settings.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. Fluorinated amines, such as 2,2,2-trifluoro-1-(2-methylphenyl)ethanamine, have been explored for their potential in developing novel therapeutic agents. For instance, studies have demonstrated their role in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atom's ability to influence electronic properties and metabolic pathways has made such compounds indispensable in medicinal chemistry.

One of the most compelling aspects of 2,2,2-trifluoro-1-(2-methylphenyl)ethanamine is its versatility as a building block. Researchers have leveraged its structure to create derivatives with improved pharmacokinetic profiles. For example, modifications at the amine group or the phenyl ring can lead to compounds with enhanced binding affinity to biological targets. This flexibility has been exploited in the development of next-generation drugs targeting neurological disorders, where precise molecular interactions are crucial.

The synthesis of 2,2,2-trifluoro-1-(2-methylphenyl)ethanamine typically involves multi-step organic reactions, often starting from commercially available precursors like 2-methylbenzaldehyde or trifluoroacetic acid derivatives. Advanced catalytic methods have been employed to improve yield and purity, ensuring that researchers can obtain high-quality material for further studies. The optimization of these synthetic routes has been a focus of recent research efforts, aiming to make fluorinated compounds more accessible for industrial applications.

Recent publications highlight the use of 387-88-2 in developing small-molecule probes for studying protein-protein interactions. Fluorophores attached to such compounds can provide real-time insights into biological processes without disrupting natural mechanisms. This approach has been particularly valuable in drug discovery pipelines, where understanding molecular interactions at an atomic level is essential for designing effective treatments.

The pharmaceutical industry has also explored the potential of trifluoromethyl-substituted amines as bioisosteres. By replacing hydrogen atoms with fluorine or other halogens, chemists can modulate key properties such as lipophilicity and polarizability. This strategy has led to the discovery of several FDA-approved drugs that incorporate fluorinated moieties for improved efficacy and safety profiles. 387-88-2, with its unique structural features, fits well within this paradigm.

In addition to pharmaceutical applications, 387-88-2 finds use in agrochemical research. Fluorinated compounds are known for their resistance to degradation and their ability to interact strongly with biological targets in pests and pathogens. Derivatives of this compound have been investigated as potential leads for new pesticides that offer higher selectivity and lower environmental impact compared to traditional agents.

The chemical properties of trifluoro-1-(2-methylphenyl)ethanamine make it an attractive candidate for material science applications as well. Researchers have explored its use in creating advanced polymers and coatings that exhibit enhanced durability and functionality. The incorporation of fluorine atoms into these materials can lead to surfaces with improved resistance to corrosion or microbial growth, opening up new possibilities for industrial applications.

As computational chemistry advances, virtual screening methods are being increasingly used to identify promising candidates like 387-88-2 for further experimental validation. Machine learning models trained on large datasets can predict how modifications at specific positions within the molecule will affect its biological activity. This approach accelerates the drug discovery process by allowing researchers to prioritize the most promising compounds based on computational data.

The safety profile of CAS No 387-88-2 is another critical consideration during its development and application. While generally considered stable under normal conditions, proper handling procedures must be followed to ensure worker safety. Storage conditions should be carefully monitored to prevent degradation or unwanted side reactions from occurring.

In conclusion, 387-88-3 plays a pivotal role in modern chemical research due to its unique structural features and versatile applications across multiple industries including pharmaceuticals agrochemicals material science among others Its continued exploration promises further breakthroughs that could shape future advancements